![molecular formula C17H18FN7O2S B6265606 2-[(2-amino-6-hydroxy-7H-purin-8-yl)sulfanyl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethan-1-one CAS No. 774183-70-9](/img/no-structure.png)
2-[(2-amino-6-hydroxy-7H-purin-8-yl)sulfanyl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethan-1-one
Overview
Description
2-[(2-amino-6-hydroxy-7H-purin-8-yl)sulfanyl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C17H18FN7O2S and its molecular weight is 403.4. The purity is usually 92.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[(2-amino-6-hydroxy-7H-purin-8-yl)sulfanyl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethan-1-one' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 4-(4-fluorophenyl)piperazine-1-carboxylic acid, which is then converted to the second intermediate, 4-(4-fluorophenyl)piperazine-1-carboxamide. The second intermediate is then coupled with 2-mercapto-6-hydroxypurine to form the final product.", "Starting Materials": [ "4-fluorobenzenamine", "1-bromo-4-fluorobenzene", "piperazine", "2-mercapto-6-hydroxypurine", "sodium hydroxide", "sodium bicarbonate", "acetic anhydride", "acetic acid", "thionyl chloride", "triethylamine", "N,N-dimethylformamide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of 4-(4-fluorophenyl)piperazine-1-carboxylic acid", "a. React 4-fluorobenzenamine with 1-bromo-4-fluorobenzene in the presence of sodium hydroxide and copper powder to form 4-fluoro-1,1'-biphenyl.", "b. React 4-fluoro-1,1'-biphenyl with piperazine in the presence of sodium bicarbonate and acetic acid to form 4-(4-fluorophenyl)piperazine.", "c. React 4-(4-fluorophenyl)piperazine with thionyl chloride in the presence of triethylamine and N,N-dimethylformamide to form 4-(4-fluorophenyl)piperazine-1-carboxylic acid.", "Step 2: Synthesis of 4-(4-fluorophenyl)piperazine-1-carboxamide", "a. React 4-(4-fluorophenyl)piperazine-1-carboxylic acid with acetic anhydride in the presence of acetic acid to form 4-(4-fluorophenyl)piperazine-1-acetic anhydride.", "b. React 4-(4-fluorophenyl)piperazine-1-acetic anhydride with ammonia in the presence of diethyl ether and water to form 4-(4-fluorophenyl)piperazine-1-carboxamide.", "Step 3: Coupling of 4-(4-fluorophenyl)piperazine-1-carboxamide with 2-mercapto-6-hydroxypurine", "a. React 4-(4-fluorophenyl)piperazine-1-carboxamide with 2-mercapto-6-hydroxypurine in the presence of sodium bicarbonate and acetic acid to form the final product, 2-[(2-amino-6-hydroxy-7H-purin-8-yl)sulfanyl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethan-1-one." ] } | |
CAS No. |
774183-70-9 |
Molecular Formula |
C17H18FN7O2S |
Molecular Weight |
403.4 |
Purity |
92 |
Origin of Product |
United States |
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